Cas no 62595-00-0 (Acetamide, N,N'-(4-chloro-1,3-phenylene)bis-)
62595-00-0 structure
Product Name:Acetamide, N,N'-(4-chloro-1,3-phenylene)bis-
CAS No:62595-00-0
MF:C10H11ClN2O2
MW:226.659541368484
CID:438761
PubChem ID:12329478
Update Time:2025-04-19
Acetamide, N,N'-(4-chloro-1,3-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N,N'-(4-chloro-1,3-phenylene)bis-
- N-(3-acetamido-4-chlorophenyl)acetamide
- N,N'-(4-Chloro-1,3-phenylene)diacetamide
- DTXSID60490261
- SCHEMBL3791892
- 62595-00-0
-
- Inchi: 1S/C10H11ClN2O2/c1-6(14)12-8-3-4-9(11)10(5-8)13-7(2)15/h3-5H,1-2H3,(H,12,14)(H,13,15)
- InChI Key: ZULKOEPQQCFKGX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1NC(C)=O)NC(C)=O
Computed Properties
- Exact Mass: 226.05103
- Monoisotopic Mass: 226.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
Acetamide, N,N'-(4-chloro-1,3-phenylene)bis- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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